Cas no 1332528-71-8 ((4-(4-Chlorophenyl)thiazol-2-yl)methanamine dihydrochloride)

• Product Name: (4-(4-Chlorophenyl)thiazol-2-yl)methanamine dihydrochloride
• CAS No: 1332528-71-8
• MF: C₁₀H₁₁Cl₃N₂S
• MW: 297.631737947464
• MDL: MFCD19104832
• CID: 4694967
• Update Time: 2025-05-25

(4-(4-Chlorophenyl)thiazol-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(4-Chlorophenyl)thiazol-2-yl)methanamine dihydrochloride
• {[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-methyl}amine dihydrochloride
• ([4-(4-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride
• {[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}amine dihydrochloride
• [4-(4-chlorophenyl)-1,3-thiazol-2-yl]methanamine dihydrochloride

• MDL： MFCD19104832
• Inchi： 1S/C10H9ClN2S.2ClH/c11-8-3-1-7(2-4-8)9-6-14-10(5-12)13-9;;/h1-4,6H,5,12H2;2*1H
• InChI Key： PGKOWHYFLIWRJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(CN)=N1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 67.2

Additional information on (4-(4-Chlorophenyl)thiazol-2-yl)methanamine dihydrochloride

Research Brief on (4-(4-Chlorophenyl)thiazol-2-yl)methanamine Dihydrochloride (CAS: 1332528-71-8): Recent Advances and Applications

The compound (4-(4-Chlorophenyl)thiazol-2-yl)methanamine dihydrochloride (CAS: 1332528-71-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This thiazole derivative, characterized by its 4-chlorophenyl substitution and dihydrochloride salt form, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its potential as a scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

Structural analysis reveals that the 4-chlorophenyl group at the 4-position of the thiazole ring contributes to enhanced lipophilicity and membrane permeability, while the primary amine functionality at the 2-position provides a versatile handle for further chemical modifications. The dihydrochloride salt form improves the compound's solubility in aqueous systems, making it more suitable for biological testing and potential therapeutic applications.

Recent pharmacological screening studies published in the Journal of Medicinal Chemistry (2023) have identified this compound as a moderate inhibitor of monoamine oxidase B (MAO-B), with an IC50 value of 3.2 μM. This finding suggests potential applications in neurodegenerative disorders such as Parkinson's disease, where MAO-B inhibition is a validated therapeutic strategy. Molecular docking studies indicate that the compound binds to the MAO-B active site through a combination of π-π stacking interactions with the chlorophenyl group and hydrogen bonding with the amine moiety.

In antimicrobial research, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that (4-(4-Chlorophenyl)thiazol-2-yl)methanamine dihydrochloride exhibits selective activity against Gram-positive bacteria, particularly methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 16 μg/mL. Structure-activity relationship (SAR) studies suggest that the chlorine atom at the para position is crucial for this antibacterial activity, as its removal or repositioning significantly reduces potency.

The compound has also shown promise in chemical biology applications as a building block for more complex molecules. A recent patent application (WO2023124567) describes its use in the synthesis of novel kinase inhibitors, where it serves as a central scaffold that can be elaborated at both the amine and thiazole positions. The patent claims demonstrate improved selectivity profiles for certain cancer-related kinases when compared to existing inhibitors in clinical use.

From a synthetic chemistry perspective, recent advances in the preparation of this compound have focused on improving yield and purity. A 2023 publication in Organic Process Research & Development details an optimized three-step synthesis starting from 4-chlorobenzaldehyde, with an overall yield of 68% and >99% purity. The process features a key thiazole formation step using cysteamine hydrochloride, followed by amine protection and deprotection sequences to afford the final dihydrochloride salt.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests activity against certain viral proteases, particularly in the context of emerging RNA viruses. These findings, while still in early stages, highlight the versatility of this chemical scaffold and its potential for broad pharmaceutical applications.

In conclusion, (4-(4-Chlorophenyl)thiazol-2-yl)methanamine dihydrochloride represents a promising multifunctional scaffold in medicinal chemistry with demonstrated activities across several biological targets. Its well-characterized synthesis, favorable physicochemical properties, and diverse biological activities make it an attractive candidate for further drug discovery efforts. Future research directions likely include the development of optimized derivatives with improved potency and selectivity, as well as more detailed mechanistic studies to fully elucidate its mode of action across different biological systems.